Cas no 1804029-01-3 (5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine
• CAS No: 1804029-01-3
• MF: C₇H₅Cl₂F₃N₂O
• MW: 261.028609991074
• CID: 4931335
• Update Time: 2025-06-28

5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5Cl2F3N2O/c8-4-3(1-13)2-14-6(5(4)9)15-7(10,11)12/h2H,1,13H2
• InChI Key： LQWGTMXTCJJGGR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CC=1CN)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine

Introduction to 5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine (CAS No. 1804029-01-3)

5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804029-01-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with an aminomethyl group, two chloro atoms, and a trifluoromethoxy moiety. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure imparts distinct chemical properties that are highly advantageous for medicinal chemistry applications. The presence of the aminomethyl group (-CH₂NH₂) provides a versatile handle for further functionalization, enabling the construction of more complex scaffolds. Concurrently, the electron-withdrawing effects of the chloro and trifluoromethoxy substituents modulate the reactivity and electronic distribution of the pyridine ring, making it an attractive building block for drug discovery efforts.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The structural motif of 5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine has been leveraged in several high-profile research initiatives aimed at identifying new treatments for infectious diseases, inflammatory disorders, and cancer. Its incorporation into lead compounds has demonstrated promising results in preclinical studies, highlighting its significance as a pharmacophore.

One notable area of investigation involves the use of this compound in the development of antiviral agents. The pyridine scaffold is frequently encountered in viral protease inhibitors and polymerase inhibitors, where it contributes to binding affinity and specificity. Researchers have utilized derivatives of 5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine to design molecules that target RNA-dependent RNA polymerases or proteases essential for viral replication. Preliminary data suggest that certain analogs exhibit potent inhibitory activity against a range of pathogens.

The agrochemical sector has also benefited from the exploration of this compound's properties. Pyridine-based herbicides and fungicides are widely used due to their efficacy and environmental profile. The structural features of 5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine have been incorporated into novel formulations designed to enhance crop protection while minimizing ecological impact. By fine-tuning substituent patterns, chemists have developed compounds that exhibit improved selectivity and bioavailability.

The synthesis of 5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine represents another area of active interest. Given its utility as an intermediate, efficient synthetic routes are crucial for large-scale production. Recent advances in catalytic methods have enabled more sustainable and cost-effective preparations of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups with high yields and minimal byproducts.

The computational modeling of this compound has further accelerated its application in drug discovery. Molecular docking studies have been instrumental in predicting binding interactions between 5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine derivatives and biological targets such as enzymes and receptors. These simulations have guided the optimization process toward more potent and selective leads. Additionally, quantum mechanical calculations have provided insights into the electronic structure-energy relationships that govern its reactivity.

In conclusion, 5-(Aminomethyl)-3,4-dichloro-2-(trifluoromethoxy)pyridine (CAS No. 1804029-01-3) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it a cornerstone in medicinal chemistry research. As advancements continue to emerge in synthetic methodologies and computational biology, the potential uses for this compound are expected to expand further.